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Compound of Interest

Compound Name: 3-(3-Thienyl)-l-alanine

Cat. No.: B1269739 Get Quote

Technical Guide: 3-(3-Thienyl)-L-alanine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides essential physicochemical data for 3-(3-Thienyl)-L-alanine, a

non-proteinogenic amino acid used in various research applications, including peptide

synthesis and drug design. This document presents the Chemical Abstracts Service (CAS)

number and molecular weight in a clear, tabular format and illustrates the relationship between

these key identifiers.

Physicochemical Data
The fundamental properties of 3-(3-Thienyl)-L-alanine are summarized below. These values

are critical for experimental design, compound sourcing, and regulatory documentation.
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Identifier Value Citations

Chemical Name 3-(3-Thienyl)-L-alanine [1][2][3][4]

Synonyms

(S)-2-Amino-3-(thiophen-3-

yl)propanoic acid, L-3-

Thienylalanine

[1][2][3][4]

CAS Number 3685-51-6 [1][2][3][4]

Molecular Formula C₇H₉NO₂S [1][2][3][4]

Molecular Weight 171.22 g/mol [2][3][4]

Note: The related compound, 3-(3-Thienyl)-DL-alanine (a racemic mixture), has a different CAS

number: 3685-48-1.[5]

Compound Identification Workflow
The following diagram illustrates the logical flow for identifying and characterizing 3-(3-
Thienyl)-L-alanine based on its nomenclature and fundamental properties.

Compound Identification

3-(3-Thienyl)-L-alanine

CAS: 3685-51-6

MW: 171.22 g/mol

Click to download full resolution via product page

Caption: Logical relationship between compound name and key identifiers.

Experimental Protocols
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Detailed experimental protocols for the synthesis or analysis of 3-(3-Thienyl)-L-alanine are

typically proprietary to chemical suppliers or are published in peer-reviewed scientific literature.

For researchers requiring specific experimental methodologies, it is recommended to consult

scientific databases such as SciFinder, Reaxys, or Google Scholar using the CAS number

(3685-51-6) for precise search results. Safety Data Sheets (SDS) provided by suppliers also

offer crucial information regarding handling, storage, and disposal, which should be reviewed

prior to any experimental work.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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